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Compound of Interest

Compound Name: IACS-010759

Cat. No.: B608030 Get Quote

Researchers and drug development professionals handling IACS-010759, a potent and orally

active inhibitor of mitochondrial complex I of oxidative phosphorylation (OXPHOS), must

adhere to stringent safety protocols to minimize exposure and ensure a safe laboratory

environment.[1] While the Safety Data Sheet (SDS) for IACS-010759 indicates that the

substance is not classified as hazardous according to the Globally Harmonized System (GHS),

it is crucial to follow standard precautionary measures for handling chemical compounds,

especially those with significant biological activity.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

IACS-010759. These recommendations are based on the available Safety Data Sheet and

general best practices for handling research-grade chemical compounds.
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PPE Component Specification Rationale

Hand Protection
Impermeable and resistant

gloves (e.g., Nitrile)

The SDS for IACS-010759

states that glove material must

be impermeable and resistant

to the product. Due to a lack of

specific testing data, selecting

a standard laboratory glove

such as nitrile is a prudent

measure to prevent skin

contact.

Eye Protection Safety glasses or goggles

Although the SDS states eye

protection is "not required,"

wearing safety glasses is a

fundamental laboratory

practice to protect against

accidental splashes or aerosol

generation.

Protective Clothing Laboratory coat

A standard lab coat should be

worn to protect personal

clothing from potential

contamination.

Respiratory Protection Not generally required

The SDS indicates that

breathing equipment is "not

required" for standard

handling. However, if there is a

risk of generating dust or

aerosols, particularly when

handling the solid form, a risk

assessment should be

performed to determine if

respiratory protection is

needed.
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Proper disposal of IACS-010759 and any contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Waste Disposal: Dispose of IACS-010759 and any contaminated lab supplies (e.g., pipette

tips, tubes, gloves) in accordance with local, state, and federal regulations for chemical

waste.

Spill Management: In the event of a spill, isolate the area to prevent the spread of the

material. Wear appropriate PPE, including gloves, eye protection, and a lab coat. If the spill

involves a significant amount of solid material that could become airborne, respiratory

protection may be necessary. Absorb liquid spills with an inert material and collect all

contaminated materials into a sealed container for proper disposal.

Decontamination: Clean the affected area thoroughly with an appropriate solvent (e.g.,

ethanol, isopropanol) followed by soap and water.

Experimental Workflow for Handling IACS-010759
The following diagram illustrates a standard workflow for safely handling IACS-010759 in a

research laboratory setting, from preparation to disposal.
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Handling and Experimentation

Cleanup and Disposal
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Workflow for Safe Handling of IACS-010759
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First-Aid Measures
In case of accidental exposure, follow these first-aid guidelines as outlined in the Safety Data

Sheet:

After inhalation: Move the individual to fresh air. If they experience any complaints, consult a

doctor.

After skin contact: Generally, the product does not cause skin irritation. However, it is good

practice to wash the affected area with soap and water.

After eye contact: Rinse the opened eye for several minutes under running water.

After swallowing: If symptoms persist, seek medical attention.

While IACS-010759 is not classified as a hazardous substance, its potent biological activity as

an inhibitor of a fundamental cellular process necessitates careful handling and adherence to

standard laboratory safety protocols to ensure the well-being of all researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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